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Compound of Interest

Compound Name: Quinclorac

Cat. No.: B055369

Mechanism of Action

Quinoline carboxylic acid derivatives exert their biological effects through diverse mechanisms,
primarily by targeting essential cellular enzymes.

Antibacterial Mechanism: Inhibition of Bacterial
Topoisomerases

The hallmark of quinolone antibiotics is their ability to inhibit two critical bacterial type I
topoisomerase enzymes: DNA gyrase and topoisomerase IV.[4][5] These enzymes are vital for
managing DNA topology during replication and transcription.[4] The quinolone molecule
stabilizes the enzyme-DNA complex, which obstructs DNA replication and transcription, leading
to double-stranded DNA breaks and subsequent bacterial cell death.[5][6] The carboxylic acid
group at the C-3 position is essential for this activity.[1]
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Mechanism of quinolone action on bacterial topoisomerases.

Anticancer Mechanism: Inhibition of Dihydroorotate
Dehydrogenase (DHODH)

A significant mechanism for the anticancer activity of certain quinoline carboxylic acids is the
inhibition of human dihydroorotate dehydrogenase (hDHODH).[7][8] This enzyme is a key
player in the de novo pyrimidine biosynthesis pathway, which is critical for the proliferation of
cancer cells.[1][7] By blocking DHODH, these compounds deplete the pyrimidine pool
necessary for DNA and RNA synthesis, thereby arresting cell growth.[9] The carboxylate group
of the quinoline is crucial as it forms a salt bridge with an arginine residue (R136) in the
enzyme's binding pocket.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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